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Compound of Interest

Compound Name:
Desethylene Ciprofloxacin

hydrochloride

Cat. No.: B601371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for

Desethylene Ciprofloxacin hydrochloride, a major metabolite of the widely used antibiotic,

Ciprofloxacin. Due to a notable scarcity of direct quantitative solubility data for this specific

metabolite in publicly accessible literature, this document presents the available qualitative

information. To provide a valuable comparative context and methodological framework, this

guide also includes extensive quantitative solubility data and detailed experimental protocols

for the parent compound, Ciprofloxacin hydrochloride.

Desethylene Ciprofloxacin Hydrochloride:
Physicochemical Properties and Qualitative
Solubility
Desethylene Ciprofloxacin hydrochloride is recognized as a primary metabolite of

Ciprofloxacin, exhibiting antibacterial activity.[1][2] Its physicochemical properties are

summarized below.
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Property Value Source

Molecular Formula C₁₅H₁₇ClFN₃O₃ [1]

Molecular Weight 341.77 g/mol [1]

Melting Point >240°C (decomposes) [1][3]

Appearance White to pale green solid United States Biological

Storage -20°C under inert atmosphere [1][3]

The solubility of Desethylene Ciprofloxacin hydrochloride is qualitatively described as slight

in several common solvents.

Solvent Qualitative Solubility Source

Water Slightly Soluble [4]

Dimethyl Sulfoxide (DMSO) Slightly Soluble [4]

Methanol Slightly Soluble [4]

Ciprofloxacin Hydrochloride: A Reference for
Quantitative Solubility
In contrast to its desethylene metabolite, the solubility of Ciprofloxacin hydrochloride has been

extensively studied. This data serves as a critical reference point for researchers working with

related compounds.

Aqueous Solubility
The aqueous solubility of Ciprofloxacin hydrochloride is pH-dependent.
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Solvent Temperature (°C) Solubility Source

Water 25 approx. 36 mg/mL [5]

Water 20 30,000 mg/L [5]

Water Not Specified
Freely soluble (35

mg/mL)
[4][6]

0.1N Hydrochloric

Acid
Not Specified Soluble [5]

Solubility in Organic Solvents
Solvent Qualitative Solubility Source

Ethanol Practically Insoluble [5]

Experimental Protocols for Solubility Determination
While specific protocols for Desethylene Ciprofloxacin hydrochloride are not detailed in the

available literature, the methodologies used for its parent compound, Ciprofloxacin

hydrochloride, are directly applicable.

General Solubility Assessment (Shake-Flask Method)
A standard approach for determining equilibrium solubility is the shake-flask method.
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Preparation Equilibration Separation & Analysis

Weigh excess
Desethylene Ciprofloxacin HCl

Add to a known
volume of solvent

Agitate at constant
temperature (e.g., 24-72h)

Filter or centrifuge to
remove undissolved solid

Quantify concentration in
the supernatant (e.g., HPLC, UV-Vis)

Ciprofloxacin

Hepatic Metabolism
(Modification of Piperazinyl Group)

Desethylene Ciprofloxacin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Solubility Landscape of Desethylene
Ciprofloxacin Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b601371#desethylene-ciprofloxacin-
hydrochloride-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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